Cas no 1171157-33-7 (1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea)

• Product Name: 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea
• CAS No: 1171157-33-7
• MF: C₃₀H₃₈N₄O₂
• MW: 486.648327350616
• CID: 5508169
• Update Time: 2025-10-30

1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]urea
• Urea, N-(4-butoxyphenyl)-N'-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-[4-(dimethylamino)phenyl]ethyl]-
• 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea

• Inchi： 1S/C30H38N4O2/c1-4-5-20-36-28-16-12-26(13-17-28)32-30(35)31-21-29(24-10-14-27(15-11-24)33(2)3)34-19-18-23-8-6-7-9-25(23)22-34/h6-17,29H,4-5,18-22H2,1-3H3,(H2,31,32,35)
• InChI Key： NXFQMCVXPUIIKT-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCCCC)C=C1)C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=C(N(C)C)C=C1)=O

Additional information on 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea

Comprehensive Overview of 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea (CAS No. 1171157-33-7)

The compound 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea, identified by its CAS No. 1171157-33-7, is a sophisticated organic molecule with significant potential in pharmaceutical research and development. This urea derivative features a unique structural framework, combining a butoxyphenyl moiety with a dimethylaminophenyl group and a tetrahydroisoquinoline core. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for urea-based compounds has surged due to their versatile applications in drug discovery. The 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea stands out for its potential role in modulating biological pathways. Researchers are particularly intrigued by its pharmacokinetic properties, which could pave the way for new therapeutic agents. The compound's CAS No. 1171157-33-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The tetrahydroisoquinoline segment of this molecule is a key focus, as this scaffold is known for its presence in numerous alkaloids with bioactive properties. Coupled with the dimethylaminophenyl group, the compound exhibits enhanced binding affinity to certain receptors, making it a candidate for further structure-activity relationship (SAR) studies. The butoxyphenyl moiety further contributes to its lipophilicity, which is critical for membrane permeability and bioavailability.

From an industrial perspective, the synthesis of 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea involves multi-step organic reactions, often requiring advanced techniques like catalytic hydrogenation and urea coupling. These processes are meticulously optimized to ensure high yield and purity, as impurities can significantly impact the compound's efficacy in biological assays. The CAS No. 1171157-33-7 serves as a unique identifier for quality control and regulatory compliance.

Given the rising interest in personalized medicine and targeted therapy, compounds like 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea are gaining traction. Their ability to interact with specific molecular targets aligns with the shift toward precision healthcare. Additionally, the compound's potential applications in neurodegenerative disease research and cancer therapy are areas of active investigation, as evidenced by recent publications.

In conclusion, 1-(4-butoxyphenyl)-3-{2-[4-(dimethylamino)phenyl]-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}urea (CAS No. 1171157-33-7) represents a promising avenue for scientific exploration. Its intricate structure and diverse functional groups offer ample opportunities for innovation in drug design. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs and improving patient outcomes.